Cas no 1396807-68-3 (1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride)

• Product Name: 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride
• CAS No: 1396807-68-3
• MF: C₁₉H₂₇ClN₄O₃
• MW: 394.895683526993
• CID: 6360304
• PubChem ID: 71790528
• Update Time: 2025-06-11

1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride
• (3,5-dimethoxyphenyl)-[4-(2-pyrazol-1-ylethyl)-1,4-diazepan-1-yl]methanone:hydrochloride
• VU0538040-1
• (4-(2-(1H-pyrazol-1-yl)ethyl)-1,4-diazepan-1-yl)(3,5-dimethoxyphenyl)methanone hydrochloride
• AKOS026687314
• 1396807-68-3
• (3,5-dimethoxyphenyl)-[4-(2-pyrazol-1-ylethyl)-1,4-diazepan-1-yl]methanone;hydrochloride
• F6228-0108
• 1-(3,5-dimethoxybenzoyl)-4-[2-(1H-pyrazol-1-yl)ethyl]-1,4-diazepane hydrochloride

• Inchi： 1S/C19H26N4O3.ClH/c1-25-17-13-16(14-18(15-17)26-2)19(24)22-7-4-6-21(9-11-22)10-12-23-8-3-5-20-23;/h3,5,8,13-15H,4,6-7,9-12H2,1-2H3;1H
• InChI Key： MTZQMLLULAWTFG-UHFFFAOYSA-N
• SMILES： [H]Cl.C(C1=CC(OC)=CC(OC)=C1)(N1CCCN(CCN2C=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 394.1771684g/mol
• Monoisotopic Mass: 394.1771684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.8Ų

Additional information on 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride

Recent Advances in the Study of 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride (CAS: 1396807-68-3)

In recent years, the compound 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride (CAS: 1396807-68-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its pharmacological properties, mechanisms of action, and potential clinical applications.

The primary focus of recent studies has been on elucidating the molecular interactions and biological activities of 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride. Researchers have employed advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular docking simulations to characterize its binding affinity and selectivity towards specific biological targets. These studies have revealed that the compound exhibits high affinity for certain G-protein-coupled receptors (GPCRs), which are implicated in a range of physiological processes.

One of the most notable findings is the compound's potential as a modulator of serotonin and dopamine receptors, suggesting its applicability in the treatment of neurological and psychiatric disorders. Preclinical studies have demonstrated its efficacy in animal models of depression and anxiety, with minimal off-target effects. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in vitro and in vivo, providing valuable insights for further drug development.

Another area of interest is the compound's role in cancer research. Recent investigations have explored its ability to inhibit specific signaling pathways involved in tumor growth and metastasis. In particular, it has shown inhibitory effects on the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. These findings highlight its potential as a novel therapeutic agent for oncology, either as a standalone treatment or in combination with existing therapies.

Despite these promising results, challenges remain in optimizing the compound's pharmacological properties and ensuring its safety for clinical use. Current research efforts are directed towards structural modifications to enhance its potency and reduce potential side effects. Furthermore, comprehensive toxicology studies are underway to assess its long-term safety profile.

In conclusion, 1-(3,5-dimethoxybenzoyl)-4-2-(1H-pyrazol-1-yl)ethyl-1,4-diazepane hydrochloride (CAS: 1396807-68-3) represents a promising candidate for further development in both neurological and oncological applications. Continued research and collaboration across multidisciplinary teams will be essential to fully realize its therapeutic potential and translate these findings into clinical benefits.